N-[1-(4-fluorobenzyl)-3-methyl-1H-pyrazol-5-yl]-2-(4-nitro-1H-pyrazol-1-yl)acetamide

• IUPAC Name: N-[2-[(4-fluorophenyl)methyl]-5-methylpyrazol-3-yl]-2-(4-nitropyrazol-1-yl)acetamide
• InChI: InChI=1S/C16H15FN6O3/c1-11-6-15(22(20-11)8-12-2-4-13(17)5-3-12)19-16(24)10-21-9-14(7-18-21)23(25)26/h2-7,9H,8,10H2,1H3,(H,19,24)
• InChI Key: PICFYQORZVJAOV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)NC(=O)CN2C=C(C=N2)[N+](=O)[O-])CC3=CC=C(C=C3)F
• Molecular Formula: C16H15FN6O3
• Molecular Weight: 358.33 g/mol

Description

The compound “N-[1-(4-fluorobenzyl)-3-methyl-1H-pyrazol-5-yl]-2-(4-nitro-1H-pyrazol-1-yl)acetamide” is a complex organic molecule. It contains a pyrazole core, which is a five-membered ring with two nitrogen atoms. The molecule also contains a fluorobenzyl group and a nitropyrazol group.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyrazole ring, along with the fluorobenzyl and nitropyrazol groups. The exact structure would need to be determined through techniques such as X-ray crystallography or NMR spectroscopy.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. Some general properties can be predicted based on its functional groups. For example, the presence of the fluorobenzyl group might increase the compound’s lipophilicity, potentially affecting its solubility and permeability.

Mechanism of Action

The mechanism of action of this compound is not clear without further information. Pyrazole derivatives are known for their diverse pharmacological effects, including antileishmanial and antimalarial activities. The exact mechanism would depend on the specific biological target of the compound.

Safety and Hazards

Without specific toxicity data, it’s difficult to comment on the safety and hazards of this compound. As with any chemical compound, appropriate safety precautions should be taken when handling it.

Future Directions

The future research directions for this compound could include further exploration of its potential pharmacological activities, as well as optimization of its synthesis. Given the known activities of other pyrazole derivatives, this compound could be a promising candidate for drug development.